5-Hexadecanol

• CAS No.: 21078-87-5
• Molecular Formula: C16H34O
• Molecular Weight: 242.44 g/mol
• IUPAC Name: hexadecan-5-ol
• InChI: InChI=1S/C16H34O/c1-3-5-7-8-9-10-11-12-13-15-16(17)14-6-4-2/h16-17H,3-15H2,1-2H3
• InChI Key: HNDLTSNUZCYNRL-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCC(CCCC)O

Description

5-Hexadecanol, also known as Cetyl alcohol or Hexadecan-1-ol, is a C-16 fatty alcohol with the formula CH3(CH2)15OH. It appears as a waxy white solid or flakes at room temperature.

Synthesis Analysis

Cetyl alcohol was discovered in 1817 by the French chemist Michel Chevreul when he heated spermaceti, a waxy substance obtained from sperm whale oil, with caustic potash (potassium hydroxide). Flakes of cetyl alcohol were left behind on cooling. Modern production is based around the chemical reduction of ethyl palmitate.

Molecular Structure Analysis

The molecular structure of this compound includes the arrangement of atoms and the chemical bonds that hold the atoms together. The this compound molecule contains a total of 50 bond(s). There are 16 non-H bond(s), 13 rotatable bond(s), 1 hydroxyl group(s), and 1 secondary alcohol(s).

Physical and Chemical Properties Analysis

This compound has a molecular weight of 242.4406. It is insoluble in water but very soluble in ether, benzene, and chloroform. It is also soluble in acetone and slightly soluble in alcohol. It has a melting point of 49.3 °C and a boiling point of 344 °C.

Mechanism of Action

Cetyl alcohol exhibits skin protect properties against skin irritations caused by bites, rashes, and stings.

Safety and Hazards

5-Hexadecanol is generally safe to handle with personal protective equipment and adequate ventilation. It should be avoided from ingestion and inhalation, and dust formation should be avoided. It is not considered hazardous by the 2012 OSHA Hazard Communication Standard.

Synthesis routes and methods

Procedure details

6-hexadecanol; 7-hexadecanol; 8-hexadecanol;